Cas no 3350-74-1 (5-oxopentanenitrile)

5-oxopentanenitrile structure
5-oxopentanenitrile structure
Product Name:5-oxopentanenitrile
CAS No:3350-74-1
MF:C5H7NO
MW:97.1151812076569
CID:1458096
PubChem ID:11480402
Update Time:2025-04-20

5-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile, 5-oxo-
    • 5-oxopentanenitrile
    • AKOS020740933
    • SB85408
    • 3350-74-1
    • FNEARBHZFXEPFD-UHFFFAOYSA-N
    • DTXSID20467136
    • 4-cyanobutanal
    • EN300-183140
    • Inchi: 1S/C5H7NO/c6-4-2-1-3-5-7/h5H,1-3H2
    • InChI Key: FNEARBHZFXEPFD-UHFFFAOYSA-N
    • SMILES: O=CCCCC#N

Computed Properties

  • Exact Mass: 97.05281
  • Monoisotopic Mass: 97.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 89.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86

5-oxopentanenitrile Pricemore >>

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